2,4-Diamino-6-(4-bromo-2-fluorophenyl)-1,3,5-triazine
Overview
Description
2,4-Diamino-6-(4-bromo-2-fluorophenyl)-1,3,5-triazine is a chemical compound that has gained significant attention in scientific research due to its unique properties and potential applications. This compound is also known as BFT or BFT-1 and is a member of the triazine family of compounds.
Scientific Research Applications
2,4-Diamino-6-(4-bromo-2-fluorophenyl)-1,3,5-triazine has been studied for its potential applications in various fields of science. In the field of medicinal chemistry, this compound has been investigated for its anti-cancer properties. Studies have shown that BFT-1 can induce apoptosis in cancer cells, making it a potential candidate for cancer therapy.
In the field of materials science, this compound has been studied for its potential use as a building block for the synthesis of functional materials. This compound has been used to synthesize metal-organic frameworks (MOFs) and covalent organic frameworks (COFs) with unique properties such as high surface area, porosity, and catalytic activity.
Mechanism of Action
The mechanism of action of 2,4-Diamino-6-(4-bromo-2-fluorophenyl)-1,3,5-triazine is not fully understood. However, studies have shown that this compound can inhibit the activity of certain enzymes such as topoisomerase II and DNA polymerase, which are involved in DNA replication and cell division. This inhibition can lead to DNA damage and cell death, making BFT-1 a potential candidate for cancer therapy.
Biochemical and Physiological Effects
Studies have shown that this compound can induce apoptosis in cancer cells. This compound can also inhibit the growth and proliferation of cancer cells, making it a potential candidate for cancer therapy. In addition, BFT-1 has been shown to have anti-inflammatory properties, which could make it a potential candidate for the treatment of inflammatory diseases.
Advantages and Limitations for Lab Experiments
The advantages of using 2,4-Diamino-6-(4-bromo-2-fluorophenyl)-1,3,5-triazine in lab experiments include its unique properties and potential applications in various fields of science. However, the limitations of using this compound include its toxicity and potential side effects, as well as the need for further research to fully understand its mechanism of action and potential applications.
Future Directions
There are several future directions for the study of 2,4-Diamino-6-(4-bromo-2-fluorophenyl)-1,3,5-triazine. One direction is the further investigation of its anti-cancer properties and potential use in cancer therapy. Another direction is the study of its potential use as a building block for the synthesis of functional materials. Additionally, further research is needed to fully understand the mechanism of action of BFT-1 and its potential applications in various fields of science.
properties
IUPAC Name |
6-(4-bromo-2-fluorophenyl)-1,3,5-triazine-2,4-diamine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H7BrFN5/c10-4-1-2-5(6(11)3-4)7-14-8(12)16-9(13)15-7/h1-3H,(H4,12,13,14,15,16) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DIVCXWVDPDAYOD-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1Br)F)C2=NC(=NC(=N2)N)N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H7BrFN5 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
284.09 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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